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Compound of Interest

Compound Name: 2-Amino-2-methylpropanenitrile

Cat. No.: B028548 Get Quote

An In-depth Technical Guide to 2-Amino-2-methylpropanenitrile

This technical guide provides a comprehensive overview of 2-Amino-2-methylpropanenitrile,

a versatile intermediate in organic synthesis, particularly within the pharmaceutical and

agrochemical industries.[1] This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on the compound's properties,

synthesis, and analysis.

Core Compound Data
2-Amino-2-methylpropanenitrile, also known as 2-aminoisobutyronitrile, is a colorless to pale

yellow liquid with a mild, ammonia-like odor.[2][3] It is a valuable building block in the synthesis

of various chemical entities due to the presence of both a primary amine and a nitrile functional

group.[1] The compound and its hydrochloride salt are key intermediates in the production of

pharmaceuticals and other specialty chemicals.[1][4]

Below is a summary of the key quantitative data for 2-Amino-2-methylpropanenitrile and its

hydrochloride salt.
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Property
2-Amino-2-
methylpropanenitrile

2-Amino-2-
methylpropanenitrile
Hydrochloride

Molecular Formula C₄H₈N₂[5][6][7] C₄H₉ClN₂[8]

Molecular Weight 84.12 g/mol [1][5][7][9] 120.58 g/mol [8]

CAS Number 19355-69-2[5][6] 50846-36-1[8]

Experimental Protocols
Synthesis of 2-Amino-2-methylpropanenitrile via
Modified Strecker Reaction
The synthesis of 2-Amino-2-methylpropanenitrile is commonly achieved through a modified

Strecker reaction.[4] This method involves the reaction of a ketone (acetone) with a cyanide

source and ammonia.[2][4][9]

Methodology:

Formation of Cyanohydrin: The synthesis begins with the nucleophilic addition of a cyanide

source to acetone to form 2-hydroxy-2-methylpropanenitrile (acetone cyanohydrin).[2][4][9]

In a suitable reaction vessel, a solution of sodium cyanide or potassium cyanide in water is

prepared.[4]

The vessel is cooled to 0°C to manage the exothermic nature of the reaction.[4]

Acetone is then added dropwise to the cyanide solution while maintaining the low

temperature.[2][4][9]

Ammoniation: The hydroxyl group of the resulting 2-hydroxy-2-methylpropanenitrile is then

substituted with an amino group.[4]

Ammonium chloride is dissolved in water and added to the reaction mixture.[4]

The reaction proceeds with the formation of 2-Amino-2-methylpropanenitrile.[4]
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Extraction and Purification:

A water-diethyl ether biphasic system can be used for the extraction of the product.[4]

Further purification can be achieved through distillation.

Preparation of 2-Amino-2-methylpropanenitrile
Hydrochloride
The hydrochloride salt offers improved stability, crystallization properties, and solubility in polar

solvents.[4]

Methodology:

The free base of 2-Amino-2-methylpropanenitrile is dissolved in a suitable solvent such as

diethyl ether.[4]

The solution is cooled to 0°C.[4]

Hydrogen chloride (typically as a solution in ether) is added to the solution, leading to the

precipitation of 2-Amino-2-methylpropanenitrile hydrochloride.[4]

The resulting solid is collected by filtration and dried.

Analytical Characterization
The identity and purity of 2-Amino-2-methylpropanenitrile can be confirmed using various

spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR can be used to

confirm the structure of the molecule.[4][5]

Infrared (IR) Spectroscopy: The presence of characteristic absorption bands for the nitrile

(C≡N) and amino (N-H) groups can be identified.[4][5]

Mass Spectrometry (MS): This technique is used to determine the molecular weight of the

compound by identifying the molecular ion peak.[4][5]
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Visualized Synthesis Workflow
The following diagram illustrates the synthetic pathway for 2-Amino-2-methylpropanenitrile.

Acetone

2-Hydroxy-2-methylpropanenitrile

Nucleophilic Addition

Cyanide (NaCN or KCN) 2-Amino-2-methylpropanenitrile

Ammoniation

Ammonia (from NH4Cl)

Click to download full resolution via product page

Caption: Synthesis pathway of 2-Amino-2-methylpropanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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